Cas no 898462-84-5 (N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898462-84-5
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 5484150
• Update Time: 2025-11-05

N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2,1-ij]quinoline-8-sulfonamide, 1,2,5,6-tetrahydro-N-[(3-methoxyphenyl)methyl]-4-oxo-
• N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C19H20N2O4S/c1-25-16-4-2-3-13(9-16)12-20-26(23,24)17-10-14-5-6-18(22)21-8-7-15(11-17)19(14)21/h2-4,9-11,20H,5-8,12H2,1H3
• InChI Key： JDZXSZKEUYIHFM-UHFFFAOYSA-N
• SMILES： N12CCC3=C1C(=CC(S(NCC1=CC=CC(OC)=C1)(=O)=O)=C3)CCC2=O

Additional information on N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

N-(3-Methoxyphenyl)methyl-11-Oxo-1-Azatricyclo6.3.1.0^{4,12}Dodeca-4(12),5,7-Triene-6-Sulfonamide: A Comprehensive Overview

The compound with CAS No 898462-84-5, known as N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

N-(3-Methoxyphenyl)methyl is a key functional group in this molecule, contributing to its aromatic properties and reactivity. The presence of the methoxy group enhances the molecule's solubility and bioavailability, making it a valuable component in pharmaceutical formulations. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic profiles of drugs, ensuring efficient delivery to target sites within the body.

The sulfonamide moiety in this compound plays a crucial role in its biological activity. Sulfonamides are known for their ability to form strong hydrogen bonds, which are essential for interactions with biological targets such as enzymes and receptors. This feature makes N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide a promising candidate for inhibiting key enzymes involved in various disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high accuracy. Using molecular docking studies, scientists have identified potential binding sites on target proteins, providing insights into its mechanism of action. These findings have been corroborated by experimental studies, which demonstrate the compound's ability to inhibit specific enzymatic activities with high potency.

The tricyclic structure of this compound adds complexity to its molecular framework, enhancing its stability and bioavailability. The azatricyclo system is particularly notable for its rigidity and ability to adopt specific conformations that are critical for interactions with biological targets. This structural feature has been exploited in the design of novel drug candidates with improved efficacy and reduced side effects.

Emerging research has also explored the potential of this compound in the development of targeted drug delivery systems. Its unique chemical properties make it an ideal candidate for conjugation with targeting ligands or encapsulation within nanocarriers, enabling precise delivery to diseased tissues while minimizing systemic toxicity.

In terms of synthesis, the preparation of N-(3-methoxyphenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide involves a series of intricate organic reactions requiring precise control over reaction conditions. Recent breakthroughs in catalytic methods have streamlined the synthesis process, making it more efficient and scalable for large-scale production.

Moreover, this compound has shown potential in anti-inflammatory and anti-cancer therapies, as evidenced by preclinical studies conducted on cellular models. Its ability to modulate inflammatory pathways and induce apoptosis in cancer cells highlights its therapeutic potential across multiple indications.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying its biological activity and optimize its pharmacokinetic properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(3-methoxyphenyl)methyl-11-Oxo-1-Azatricyclo6.3.1.0^{4,12}Dodeca-4(12),5,7-Triene-Sulfonamide represents a significant advancement in chemical innovation with broad implications for drug discovery and development.